Cas no 1251572-58-3 (3-(4-benzylpiperazine-1-carbonyl)-6-ethyl-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidine-5,7-dione)

• Product Name: 3-(4-benzylpiperazine-1-carbonyl)-6-ethyl-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidine-5,7-dione
• CAS No: 1251572-58-3
• MF: C₁₉H₂₁N₅O₃S
• MW: 399.466742277145
• CID: 5824594
• PubChem ID: 49666694
• Update Time: 2025-07-02

3-(4-benzylpiperazine-1-carbonyl)-6-ethyl-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidine-5,7-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-benzylpiperazine-1-carbonyl)-6-ethyl-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidine-5,7-dione
• AKOS021787219
• 3-(4-benzylpiperazine-1-carbonyl)-6-ethyl-4H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione
• F3406-9074
• VU0625354-1
• 3-[(4-benzylpiperazino)carbonyl]-6-ethylisothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione
• 1251572-58-3
• 3-(4-benzylpiperazine-1-carbonyl)-6-ethylisothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione

• Inchi： 1S/C19H21N5O3S/c1-2-24-17(25)15-14(20-19(24)27)16(28-21-15)18(26)23-10-8-22(9-11-23)12-13-6-4-3-5-7-13/h3-7H,2,8-12H2,1H3,(H,20,27)
• InChI Key： PAFCQKWIXHZYSW-UHFFFAOYSA-N
• SMILES： S1C(=C2C(C(N(CC)C(N2)=O)=O)=N1)C(N1CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 399.137
• Monoisotopic Mass: 399.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114A^2
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 3-(4-benzylpiperazine-1-carbonyl)-6-ethyl-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidine-5,7-dione

Introduction to 3-(4-benzylpiperazine-1-carbonyl)-6-ethyl-4H,5H,6H,7H-1,2thiazolo[4,3-d]pyrimidine-5,7-dione (CAS No. 1251572-58-3)

The compound 3-(4-benzylpiperazine-1-carbonyl)-6-ethyl-4H,5H,6H,7H-1,2thiazolo[4,3-d]pyrimidine-5,7-dione, identified by its CAS number 1251572-58-3, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule combines the structural features of thiazolo[4,3-d]pyrimidine and piperazine derivatives, making it a promising candidate for further investigation in medicinal chemistry. The presence of a benzyl group and an ethyl substituent at specific positions enhances its potential bioactivity, which has garnered interest from researchers exploring novel therapeutic agents.

Recent studies have highlighted the importance of thiazolo[4,3-d]pyrimidine scaffolds in drug discovery due to their broad spectrum of biological activities. These compounds have been implicated in various pharmacological mechanisms, including antiviral, anticancer, and anti-inflammatory effects. The specific arrangement of atoms in 3-(4-benzylpiperazine-1-carbonyl)-6-ethyl-4H,5H,6H,7H-1,2thiazolo[4,3-d]pyrimidine-5,7-dione contributes to its unique chemical properties and potential interactions with biological targets. The benzylpiperazine moiety is particularly noteworthy for its role in modulating receptor binding and enzyme inhibition.

In the realm of medicinal chemistry, the synthesis and optimization of such compounds are driven by the need for more effective and selective therapeutic options. The structural complexity of 3-(4-benzylpiperazine-1-carbonyl)-6-ethyl-4H,5H,6H,7H-1,2thiazolo[4,3-d]pyrimidine-5,7-dione presents both challenges and opportunities for chemists. By leveraging advanced synthetic methodologies and computational techniques, researchers can fine-tune the molecule's properties to enhance its pharmacokinetic profile and therapeutic efficacy.

One of the most compelling aspects of this compound is its potential as a lead structure for drug development. The thiazolo[4,3-d]pyrimidine core is known to exhibit significant biological activity across multiple disease pathways. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The benzylpiperazine group further extends the compound's pharmacological potential by enabling interactions with G-protein coupled receptors (GPCRs) and other membrane-bound proteins.

The ethyl substituent at the 6-position adds another layer of complexity to the molecule's behavior. This modification can influence solubility, metabolic stability, and overall bioavailability—critical factors in drug design. By systematically varying this substituent or exploring alternative functional groups, chemists can develop a library of analogs with tailored properties. Such an approach is essential for identifying compounds that balance potency with minimal side effects.

Current research trends indicate that hybrid molecules combining multiple pharmacophores are becoming increasingly important in drug discovery. The benzylpiperazine and thiazolo[4,3-d]pyrimidine moieties in 3-(4-benzylpiperazine-1-carbonyl)-6-ethyl-4H,5H,6H,7H-1,2thiazolo[4,3-d]pyrimidine-5,7-dione exemplify this trend by providing multiple sites for interaction with biological targets. This dual functionality not only enhances binding affinity but also opens up possibilities for multitarget inhibition—a strategy that has shown great promise in treating complex diseases.

Computational modeling has emerged as a powerful tool in the design and optimization of such complex molecules. Techniques such as molecular docking and quantum mechanics simulations allow researchers to predict how 3-(4-benzylpiperazine-1-carbonyl)-6-ethyl-4H,5H，